Cas no 473921-12-9 (Lersivirine)

Lersivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) developed for the treatment of HIV-1 infection. It exhibits potent antiviral activity by selectively binding to and inhibiting the reverse transcriptase enzyme, thereby preventing viral replication. A key advantage of Lersivirine is its favorable resistance profile, demonstrating efficacy against some HIV strains resistant to first-generation NNRTIs. Its pharmacokinetic properties include good oral bioavailability and a manageable drug-drug interaction profile. The compound's optimized molecular structure contributes to reduced toxicity compared to earlier NNRTIs, making it a promising candidate for combination antiretroviral therapy. Preclinical and clinical studies have shown its potential as a well-tolerated option for HIV treatment regimens.
Lersivirine structure
Lersivirine structure
Product Name:Lersivirine
CAS No:473921-12-9
MF:C17H18N4O2
MW:310.350423336029
MDL:MFCD16619314
CID:68191
PubChem ID:16739244
Update Time:2025-06-08

Lersivirine Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-5-[[3,5-diethyl-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]oxy]benzonitrile
    • 5-[3,5-diethyl-1-(2-hydroxyethyl)pyrazol-4-yl]oxybenzene-1,3-dicarbonitrile
    • Lersivirine
    • UK 453061
    • 2won
    • 5-((3,5-Diethyl-1-(2-hydroxyethyl)-1H-pyrazol-4-yl)oxy)benzene-1,3-dicarbonitril
    • 5-{[3,5-Diethyl-1-(2-Hydroxyethyl)-1h-Pyrazol-4-Yl]oxy}benzene-1,3-Dicarbonitrile
    • 5-{[3,5-diethyl-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]oxy}isophthalonitrile
    • Lersivirine [USAN:INN]
    • UK-453061
    • R3ZGC15A9A
    • 5-((3,5-diethyl-1-(2-hydroxyethyl)-1H-pyrazol-4-yl)oxy)isophthalonitrile
    • 5-((3,5-Diethyl-1-(2-hydroxyethyl)-1H-pyrazol-4-yl)oxy)benzene-1,3-dicarbonitrile
    • ZZE
    • Lersivi
    • LERSIVIRINE [INN]
    • NCGC00378968-01
    • 5-{3,5-diethyl-1-(2hydroxyethyl)-1H-pyrazol-4-yl]isophthalonitrile
    • s8055
    • LERSIVIRINE [WHO-DD]
    • EX-A165
    • Lersivirine(UK 453061)
    • CHEBI:177465
    • Q27287760
    • SCHEMBL508446
    • 473921-12-9
    • Lersivirine (UK-453061)
    • CHEMBL571987
    • LersivirineUK 453061
    • UK-453,061
    • 1,3-Benzenedicarbonitrile, 5-((3,5-diethyl-1-(2-hydroxyethyl)-1H-pyrazol-4-yl)oxy)-
    • Lersivirine [USAN]
    • UNII-R3ZGC15A9A
    • AKOS030526818
    • SB17095
    • BCP08443
    • Lersivirine (USAN/INN)
    • BS-17083
    • HY-14267
    • UK 453,061
    • A872162
    • DB11649
    • CS-1191
    • D09634
    • FT-0745075
    • NS00068778
    • DTXSID0057881
    • BDBM50483552
    • MFCD16619314
    • LersivirineUK 453061?
    • GLXC-15729
    • DA-42388
    • BRD-K03289534-001-01-4
    • MDL: MFCD16619314
    • Inchi: 1S/C17H18N4O2/c1-3-15-17(16(4-2)21(20-15)5-6-22)23-14-8-12(10-18)7-13(9-14)11-19/h7-9,22H,3-6H2,1-2H3
    • InChI Key: MCPUZZJBAHRIPO-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C#N)C=C(C#N)C=1)C1C(CC)=NN(CCO)C=1CC

Computed Properties

  • Exact Mass: 310.14297583 g/mol
  • Monoisotopic Mass: 310.14297583 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 94.9
  • Molecular Weight: 310.35

Experimental Properties

  • Density: 1.19
  • Boiling Point: 455.382°C at 760 mmHg

Lersivirine Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Lersivirine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S8055-5mg
Lersivirine (UK-453061)
473921-12-9 99.50%
5mg
¥1794.19 2023-09-15
S e l l e c k ZHONG GUO
S8055-25mg
Lersivirine (UK-453061)
473921-12-9 99.50%
25mg
¥5381.22 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L125187-50mg
Lersivirine
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50mg
¥6,053.00 2021-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L125187-5mg
Lersivirine
473921-12-9
5mg
¥980.00 2021-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L125187-10mg
Lersivirine
473921-12-9
10mg
¥1,635.00 2021-05-26
DC Chemicals
DC5052-100 mg
Lersivirine(UK 453061)
473921-12-9 >98%
100mg
$500.0 2022-02-28
DC Chemicals
DC5052-250 mg
Lersivirine(UK 453061)
473921-12-9 >98%
250mg
$1000.0 2022-02-28
DC Chemicals
DC5052-1 g
Lersivirine(UK 453061)
473921-12-9 >98%
1g
$1500.0 2022-02-28
MedChemExpress
HY-14267-10mM*1mLinDMSO
Lersivirine
473921-12-9 98.33%
10mM*1mLinDMSO
¥1228 2022-03-28
MedChemExpress
HY-14267-5mg
Lersivirine
473921-12-9 98.38%
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¥983 2025-04-16
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